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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496

Technical Support Center: 2-Hydroxy-4-
methylbenzaldehyde

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the safe handling and storage of 2-Hydroxy-4-
methylbenzaldehyde.

Troubleshooting Guides and Frequently Asked
Questions (FAQs)

This section addresses specific issues that users might encounter during their experiments
involving 2-Hydroxy-4-methylbenzaldehyde.

Handling

e Question: What are the primary hazards associated with 2-Hydroxy-4-
methylbenzaldehyde?

o Answer: 2-Hydroxy-4-methylbenzaldehyde is considered hazardous. It can be harmful if
swallowed, cause skin irritation, and lead to serious eye irritation.[1] It may also cause
respiratory irritation.
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e Question: What personal protective equipment (PPE) should | wear when handling this
compound?

o Answer: When handling 2-Hydroxy-4-methylbenzaldehyde, it is crucial to wear
appropriate personal protective equipment. This includes protective gloves, clothing, and
eye/face protection, such as safety glasses with side-shields.[2] For operations that may
generate dust, a dust mask (type N95 or equivalent) is recommended.

e Question: What should | do in case of accidental contact with the skin or eyes?

o Answer: In case of skin contact, immediately wash the affected area with plenty of soap
and water.[2] If skin irritation occurs, seek medical advice.[2] For eye contact, rinse
cautiously with water for several minutes. If you wear contact lenses, remove them if it is
easy to do so and continue rinsing.[2] If eye irritation persists, get medical advice or
attention.[2]

e Question: What is the appropriate first aid response for inhalation or ingestion?

o Answer: If inhaled, move the person to fresh air and keep them in a position comfortable
for breathing. If you feel unwell, call a poison center or a doctor.[2] If swallowed, rinse the
mouth and seek medical help.[3] Do not induce vomiting.

e Question: How should | handle spills of 2-Hydroxy-4-methylbenzaldehyde?

o Answer: In the event of a spill, use personal protective equipment.[2] Avoid dust formation.
[2] Sweep up the spilled material and place it into a suitable, closed container for disposal.
[2] Ensure the area is well-ventilated. Prevent the chemical from entering drains.[2]

Storage

e Question: What are the recommended storage conditions for 2-Hydroxy-4-
methylbenzaldehyde?

o Answer: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place.[3] It should be stored under an inert atmosphere.

o Question: Are there any specific temperature requirements for storing this chemical?

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1293496?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://www.echemi.com/produce/pr23112114171-2-hydroxy-4-methylbenzaldehyde.html
https://www.benchchem.com/product/b1293496?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://www.benchchem.com/product/b1293496?utm_src=pdf-body
https://www.benchchem.com/product/b1293496?utm_src=pdf-body
https://www.echemi.com/produce/pr23112114171-2-hydroxy-4-methylbenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

o Answer: While one source suggests storage at 4°C under nitrogen, another indicates that

shipping occurs at room temperature in the continental US.[4] For stock solutions in

solvent, storage at -20°C for one month or -80°C for six months is recommended.[4]

e Question: What materials are incompatible with 2-Hydroxy-4-methylbenzaldehyde?

o Answer: This chemical is incompatible with strong oxidizing agents and strong bases.

Quantitative Data

Property Value Source
Molecular Weight 136.15 g/mol [1]
Melting Point 58-61 °C

Boiling Point 223 °C [3]
Flash Point 88.0+£14.4 °C [3]
Density 1.2+0.1 g/cm3 [3]

Experimental Workflow
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Safe Handling and Storage Workflow for 2-Hydroxy-4-methylbenzaldehyde

Preparation

Start: Experiment Planning

Y

Assess

Hazards

(Irritant, Harmful if Swallowed)

Y

Gather Required PPE
(Gloves, Goggles, Lab Coat)

Y

Prepare Well-Ventilated Workspace

Han
A

dling
/

Weigh Chemical

in a Fume Hood

\

Post-Experimént

Dispose of Waste in Accordance with Regulations

Y

Store Remaining Chemical

Storjage
Y

Tightly Closed Container
Dry, Cool, Well-Ventilated Area

Y

Check for Incompatible Materials
(Strong Oxidizing Agents)

Skin: Wash with Soap and Water
Decontaminate Glassware and Surfaces Use Absorbent Material, Eyes: Rinse with Water for 15 min
Collect in Sealed Container for Disposal Inhalation: Move to Fresh Air

Ingestion: Rinse Mouth

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 2-Hydroxy-4-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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